![molecular formula C22H25N3O4S B2426552 Ethyl 2-((4-((3,4-dimethoxyphenethyl)amino)quinazolin-2-yl)thio)acetate CAS No. 422533-58-2](/img/structure/B2426552.png)
Ethyl 2-((4-((3,4-dimethoxyphenethyl)amino)quinazolin-2-yl)thio)acetate
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Overview
Description
Ethyl 2-((4-((3,4-dimethoxyphenethyl)amino)quinazolin-2-yl)thio)acetate is a quinazoline derivative . Quinazoline derivatives are N-containing heterocyclic compounds that have drawn attention due to their significant biological activities . They are used in the synthesis of diverse physiologically significant and pharmacologically utilized molecules .
Molecular Structure Analysis
Quinazoline is a light yellow crystalline solid, also known as 1,3-diazanaphthalene, which comprises one benzene and one pyrimidine ring . The specific molecular structure of this compound was not found in the search results.Chemical Reactions Analysis
Quinazoline derivatives have been synthesized using various methods, including Aza-reaction, Microwave-assisted reaction, Metal-mediated reaction, Ultrasound-promoted reaction, and Phase-transfer catalysis reaction . Specific chemical reactions involving this compound were not found in the search results.Scientific Research Applications
Synthesis and Chemical Properties
- Ethyl 2-((4-((3,4-dimethoxyphenethyl)amino)quinazolin-2-yl)thio)acetate has been involved in domino syntheses, like the creation of methyl 2-[3-(2-(substituted phenyl)quinazolin-4-yl)thioureido] alkanoates, demonstrating its utility in producing quinazoline thiourea derivatives (Fathalla & Pazdera, 2018).
Biological Activity
- Some derivatives of this compound have shown promise in antineoplastic properties, as evidenced by research on the synthesis and study of 3-substituted 5,5-dimethylbenzo[h]Quinazolin-4(3H)-Ones (Markosyan et al., 2014).
Antimicrobial Potential
- Quinazoline-based derivatives have been studied for their antimicrobial activities, which includes the synthesis and evaluation of novel quinazolinone scaffolds showing antimicrobial potential against various strains (Modh, Patel, & Chikhalia, 2012).
Synthesis of Complex Molecules
- This compound plays a role in the synthesis of complex molecules, as seen in the creation of various quinazolin-4-one derivatives from Streptomyces isolates (Maskey et al., 2004).
Molecular Docking and Drug Development
- Molecular docking studies have utilized similar compounds, indicating their potential use in the development of new drugs with specific target interactions (Laxminarayana et al., 2021).
Mechanism of Action
Target of Action
Quinazolinone derivatives, a class to which this compound belongs, have been found to exhibit a wide range of pharmacological activities . They have been used as analgesics, anti-inflammatory agents, diuretics, anticonvulsants, potential antispasmodics, long-acting sedatives, bronchodilators, and cholertic agents .
Mode of Action
Quinazolinone derivatives have been found to interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Quinazolinone derivatives have been found to influence a variety of biochemical pathways, leading to a broad spectrum of pharmacological activities .
Result of Action
Quinazolinone derivatives have been found to exhibit a wide range of pharmacological activities, indicating that they likely have significant molecular and cellular effects .
Future Directions
Quinazoline derivatives have shown promising biological activities, making them a significant area of research in medicinal chemistry . Future research could focus on exploring the biological activities of Ethyl 2-((4-((3,4-dimethoxyphenethyl)amino)quinazolin-2-yl)thio)acetate and other quinazoline derivatives, as well as developing new synthesis methods.
properties
IUPAC Name |
ethyl 2-[4-[2-(3,4-dimethoxyphenyl)ethylamino]quinazolin-2-yl]sulfanylacetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O4S/c1-4-29-20(26)14-30-22-24-17-8-6-5-7-16(17)21(25-22)23-12-11-15-9-10-18(27-2)19(13-15)28-3/h5-10,13H,4,11-12,14H2,1-3H3,(H,23,24,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHKUNPPIIQVPBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=NC2=CC=CC=C2C(=N1)NCCC3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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